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Compound of Interest

Compound Name: HR68

Cat. No.: B15549220

An extensive search for a chemical compound designated "HR68" relevant to researchers,
scientists, and drug development professionals did not yield any publicly available information.
The identifier "HR68" does not correspond to a known therapeutic agent, investigational drug,
or research chemical in scientific databases and literature.

It is possible that "HR68" is an internal compound code, a novel molecule not yet disclosed in
the public domain, or a misnomer. Without a recognized chemical name, CAS number, or other
standard identifiers, it is not possible to provide a technical guide on its chemical structure,
properties, and associated biological data.

Identification of "HR 68" as a Lubricant

The search did, however, identify a product named "HR 68," which is a premium performance
ashless air compressor lubricant.[1] This product is formulated with highly refined paraffinic
base oils and a high-performance additive system.[1] It is designed for use in rotary screw and
reciprocating compressors.[1]

Properties of HR 68 Compressor Oil

The available data for the compressor oil "HR 68" is summarized below.
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Property Result
Density @ 15°C, gm/ml 0.876
Viscosity @ 40° C, C.St 68
Viscosity Index 100
Pour point, °C -21
Flash Point, °C 248
Copper Strip Corrosion la
Conradson Residue, % 0.1

Table 1: Typical physical properties of HR 68 compressor oil.[1]

Characteristics of HR 68 Compressor Oil include:[1]

Low ash and carbon formation
Outstanding oxidation and thermal stability

Effective rust and corrosion protection

Excellent water rejection and great demulsibility

The product meets DIN 51506 & ISO/DP 6521 standards.[1]

Clarification Required

Given the context of the user request, which includes a focus on signaling pathways,

experimental protocols, and data presentation for a scientific audience, it is evident that the

identified compressor oil is not the subject of interest.

To proceed with generating the requested in-depth technical guide, a more specific and

accurate identifier for the chemical compound of interest is required. Please provide any of the

following:
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Correct chemical name (IUPAC or common name)

CAS (Chemical Abstracts Service) Registry Number

Alternative internal or external identifiers

Reference to a publication or patent where the compound is described

Without this information, the creation of a technical guide on the chemical structure and
properties of the intended "HR68" is not possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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